Cas no 941585-25-7 (Tert-butyl 3-sulfanylazetidine-1-carboxylate)

Tert-butyl 3-sulfanylazetidine-1-carboxylate structure

941585-25-7 structure

Product Name:Tert-butyl 3-sulfanylazetidine-1-carboxylate

CAS No:941585-25-7

MF:C₈H₁₅NO₂S

MW:189.27520108223

MDL:MFCD01861743

CID:2093764

PubChem ID:58513580

Update Time:2024-10-25

Tert-butyl 3-sulfanylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-mercaptoazetidine-1-carboxylate
- 1-Boc-3-mercapto-azetidine
- tert-butyl 3-sulfanylazetidine-1-carboxylate
- GUZYDTTYVXLGCV-UHFFFAOYSA-N
- PB12958
- 1,1-Dimethylethyl 3-mercapto-1-azetidinecarboxylate (ACI)
- 1-Boc-3-mercaptoazetidine
- SCHEMBL970631
- DTXSID50729350
- EN300-101455
- N-Boc-3-mercaptoazetidine
- SY029757
- 941585-25-7
- DB-388372
- MFCD01861743
- F2147-1200
- tert-butyl3-mercaptoazetidine-1-carboxylate
- CS-0045525
- AS-33603
- AKOS025146573
- Tert-butyl 3-sulfanylazetidine-1-carboxylate
- MDL： MFCD01861743
- Inchi： 1S/C8H15NO2S/c1-8(2,3)11-7(10)9-4-6(12)5-9/h6,12H,4-5H2,1-3H3
- InChI Key： GUZYDTTYVXLGCV-UHFFFAOYSA-N
- SMILES： O=C(N1CC(S)C1)OC(C)(C)C

Computed Properties

Exact Mass: 189.08234989g/mol
Monoisotopic Mass: 189.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5
XLogP3: 1.2

Tert-butyl 3-sulfanylazetidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Tert-butyl 3-sulfanylazetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109140-1g	tert-butyl 3-sulfanylazetidine-1-carboxylate	941585-25-7	95+%	1g	$264	2021-06-10
Chemenu	CM109140-5g	tert-butyl 3-sulfanylazetidine-1-carboxylate	941585-25-7	95+%	5g	$792	2021-06-10
Chemenu	CM109140-10g	tert-butyl 3-sulfanylazetidine-1-carboxylate	941585-25-7	95+%	10g	$1320	2021-06-10
Ambeed	A224035-250mg	tert-Butyl 3-mercaptoazetidine-1-carboxylate	941585-25-7	98%	250mg	$11.0	2025-04-15
Ambeed	A224035-1g	tert-Butyl 3-mercaptoazetidine-1-carboxylate	941585-25-7	98%	1g	$21.0	2025-04-15
Ambeed	A224035-5g	tert-Butyl 3-mercaptoazetidine-1-carboxylate	941585-25-7	98%	5g	$66.0	2025-04-15
Ambeed	A224035-25g	tert-Butyl 3-mercaptoazetidine-1-carboxylate	941585-25-7	98%	25g	$258.0	2025-04-15
Apollo Scientific	OR317173-1g	1-Boc-3-mercapto-azetidine	941585-25-7	95%	1g	£56.00	2025-02-20
Chemenu	CM109140-1g	tert-butyl 3-sulfanylazetidine-1-carboxylate	941585-25-7	95%+	1g	$264	2022-08-30
Chemenu	CM109140-5g	tert-butyl 3-sulfanylazetidine-1-carboxylate	941585-25-7	95%+	5g	$72	2024-07-19

Tert-butyl 3-sulfanylazetidine-1-carboxylate Production Method

Production Method 1

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Sodium Solvents: Methanol ; 0 °C; 4 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

: Preparation of heterocyclic compounds and their use for treatment of helminthic infections and diseases

, World Intellectual Property Organization, , ,

Production Method 2

141699-55-0

941585-25-7

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; 20 min, rt
1.2 Reagents: Thiobenzoic acid ; 1 h, rt
1.3 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt

Reference

: Synthesis and antibacterial activity of novel lincomycin derivatives. I. Enhancement of antibacterial activities by introduction of substituted azetidines

Kumura, Ko; Wakiyama, Yoshinari; Ueda, Kazutaka; Umemura, Eijiro; Watanabe, Takashi; et al, Journal of Antibiotics, 2016, 69(6), 440-445

Production Method 3

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 2 h, 50 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

: Broad-spectrum carbapenems and pharmaceutical compositions for treatment of bacterial infections

, World Intellectual Property Organization, , ,

Production Method 4

941585-25-7

Reaction Conditions

Reference

: N-substituted saturated heterocyclic sulfone compounds with cb2 receptor agonistic activity

, United States, , ,

Production Method 5

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 2 h, 70 °C

Reference

: Preparation of to sulfoximine ureas and sulfoximine thioureas comprising a cyclic group substituted at the α-position useful inhibiting NLRP3

, World Intellectual Property Organization, , ,

Production Method 6

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Tetrahydrofuran , Water ; 2 h, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

: Chromium/Photoredox Dual Catalyzed Synthesis of α-Benzylic Alcohols, Isochromanones, 1,2-Oxy Alcohols and 1,2-Thio Alcohols

Dutta, Subhabrata ; Erchinger, Johannes E.; Schafers, Felix; Das, Ankita; Daniliuc, Constantin G. ; et al, Angewandte Chemie, 2022, 61(49),

Production Method 7

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 2 h, 70 °C

Reference

: Pyrazolylsulfonylureas and related compounds as NLRP3 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 8

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3

Reference

: Preparation of 2,3,4,6-tetra-substituted benzene-1,5-diamine derivatives as inhibitors of EGFR

, China, , ,

Production Method 9

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Tetrazolylarylsulfonamides as metallo-beta-lactamase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 10

183800-74-0

941585-25-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 2 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 4, rt

Reference

: Preparation of benzoimidazolylsulfone derivatives for use as CB2 receptor agonists

, World Intellectual Property Organization, , ,

Production Method 11

941585-25-7

Reaction Conditions

Reference

: Tetrazolylarylsulfonamides as metallo-beta-lactamase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Tert-butyl 3-sulfanylazetidine-1-carboxylate Raw materials

Tert-butyl 3-sulfanylazetidine-1-carboxylate Preparation Products

Tert-butyl 3-sulfanylazetidine-1-carboxylate (941585-25-7)

Tert-butyl 3-sulfanylazetidine-1-carboxylate Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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